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Compound of Interest

Compound Name: 5-Chloro-6-hydroxynicotinonitrile

Cat. No.: B562463

In-Depth Technical Guide: 5-Chloro-6-
hydroxynicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for the chemical compound 5-Chloro-6-
hydroxynicotinonitrile. This document is intended to serve as a valuable resource for
researchers and professionals involved in drug discovery and development who may utilize this
compound as a building block or intermediate in their synthetic workflows.

Chemical Identity and Properties

5-Chloro-6-hydroxynicotinonitrile, identified by the CAS Number 19840-46-1, is a substituted
pyridine derivative. Its structure incorporates a chloro, a hydroxyl, and a nitrile functional group,
making it a versatile synthon in organic chemistry.
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Property Value Source(s)

CAS Number 19840-46-1 [1112]

Molecular Formula CeH3CIN20 [1][2]

Molecular Weight 154.56 g/mol [3]
5-chloro-6-ox0-1,6-

IUPAC Name ) o . [4]
dihydropyridine-3-carbonitrile
5-chloro-6-hydroxypyridine-3-

Synonyms o [5]
carbonitrile

Appearance White to off-white solid [6]

Melting Point 242-244 °C [6]

Boiling Point (Predicted)

293.3+40.0 °C

[6]

Density (Predicted)

1.45+ 0.1 g/lcm3

[6]

pKa (Predicted)

7.18+£0.10

[6]

Storage

Inert atmosphere, Room

Temperature

[6]

Commercial Availability and Suppliers

5-Chloro-6-hydroxynicotinonitrile is available from a number of chemical suppliers, primarily

for research and development purposes. The purity of the commercially available compound is

typically in the range of 95-97%. Below is a summary of known suppliers. Please note that

availability and purity may vary, and it is recommended to contact the suppliers directly for the

most current information and to request a Certificate of Analysis (CoA).
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Supplier Country Purity Notes
Ambeed, Inc. (via Product number
_ _ USA 97%
Sigma-Aldrich) AMBH303C6454.[2][4]
Santa Cruz _ _
) USA - Listed as a supplier.[7]
Biotechnology, Inc.
BOC Sciences USA - Listed as a supplier.[7]
Leap Chem Co., Ltd. P.R. China - Listed as a supplier.[7]
Amadis Chemical _ Product number
o P.R. China 97%
Company Limited A813986.[6][7]
ChemPUR
Feinchemikalien und
Germany >95% -
Forschungsbedarf
GmbH
SynQuest Product Number:
, USA 95.0%
Laboratories, Inc. 4H37-5-0C.[6]
S Product Number:
Apollo Scientific Ltd. UK -
OR303815.[6]
) S Product Number:
Matrix Scientific USA >95%

047371.[6]

It is important to note that a search for suppliers in India via ChemicalBook did not yield any

results.

Experimental Protocols: Synthesis of 5-Chloro-6-

hydroxynicotinonitrile

A specific, detailed, and reproducible experimental protocol for the synthesis of 5-Chloro-6-

hydroxynicotinonitrile is not readily available in the public domain literature based on the

conducted searches. However, a plausible synthetic route can be proposed based on

established methodologies for the synthesis of substituted hydroxynicotinonitriles. One

common approach involves the cyclization of a suitable acyclic precursor.
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Hypothetical Synthetic Protocol:

A potential route to 5-Chloro-6-hydroxynicotinonitrile could involve the reaction of a 3-
enamino nitrile with an appropriate cyclizing agent. For instance, a starting material such as 2-
chloro-3-oxopropanenitrile could be reacted with an enamine derived from a suitable amine
and a carbonyl compound. The resulting intermediate could then undergo cyclization and
subsequent aromatization to yield the desired product.

General Procedure for Synthesis of Substituted Pyridines from Ylidenemalononitriles:

While not specific to the title compound, a general methodology for the synthesis of multi-
substituted pyridines from ylidenemalononitriles has been described. This approach involves
the reaction of ylidenemalononitriles with various reagents under mild, solvent-free conditions
at room temperature. This methodology could potentially be adapted for the synthesis of 5-
Chloro-6-hydroxynicotinonitrile, although this would require significant experimental
development and optimization.

Researchers seeking to synthesize this compound are encouraged to consult review articles on
the synthesis of substituted pyridines and nicotinonitriles to develop a suitable experimental
plan.[2]

Safety Information

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
5-Chloro-6-hydroxynicotinonitrile is classified with the following hazards:

e GHS Pictogram: GHSO07 (Exclamation Mark)[6]
» Signal Word: Warning[6]

e Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332
(Harmful if inhaled)[6]

¢ Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection)[6]
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Users should handle this compound in a well-ventilated fume hood and wear appropriate
personal protective equipment (PPE), including gloves, lab coat, and safety glasses. For
detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the

supplier.

Visualizations
Logical Workflow for Procurement
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Procurement Workflow for 5-Chloro-6-hydroxynicotinonitrile
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Caption: Procurement Workflow for 5-Chloro-6-hydroxynicotinonitrile.
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Conceptual Synthetic Pathway

Conceptual Synthetic Pathway to 5-Chloro-6-hydroxynicotinonitrile
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Caption: Conceptual Synthetic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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